Cas no 2228143-67-5 (4-(5-chloro-1H-indol-2-yl)-2-methylbutan-2-amine)

• Product Name: 4-(5-chloro-1H-indol-2-yl)-2-methylbutan-2-amine
• CAS No: 2228143-67-5
• MF: C₁₃H₁₇ClN₂
• MW: 236.740482091904
• CID: 5946007
• PubChem ID: 165856077
• Update Time: 2025-05-26

4-(5-chloro-1H-indol-2-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-1H-indol-2-yl)-2-methylbutan-2-amine
• 2228143-67-5
• EN300-1992906

• Inchi： 1S/C13H17ClN2/c1-13(2,15)6-5-11-8-9-7-10(14)3-4-12(9)16-11/h3-4,7-8,16H,5-6,15H2,1-2H3
• InChI Key： LPXLAGAOLVZGIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CCC(C)(C)N)N2

Computed Properties

• Exact Mass: 236.1080262g/mol
• Monoisotopic Mass: 236.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-(5-chloro-1H-indol-2-yl)-2-methylbutan-2-amine

4-(5-Chloro-1H-indol-2-yl)-2-methylbutan-2-amine: A Comprehensive Overview

4-(5-Chloro-1H-indol-2-yl)-2-methylbutan-2-amine is a compound with the CAS number 2228143-67-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, combining an indole ring with a substituted amine group. The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a common feature in many bioactive compounds. The presence of the chloro group at the 5-position of the indole ring introduces additional electronic and steric effects, potentially influencing the compound's reactivity and biological activity.

The indole derivative class has been extensively studied due to its wide range of applications in drug discovery. Recent studies have highlighted the potential of 4-(5-chloro-1H-indol-2-yl)-2-methylbutan-2-amine in modulating various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, researchers have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising candidate for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, 4-(5-chloro-1H-indol-2-yl)-2-methylbutan-2-amine has also shown potential in combating oxidative stress, a condition implicated in numerous diseases, including cardiovascular disorders and neurodegenerative diseases. By acting as a radical scavenger, this compound can effectively neutralize reactive oxygen species (ROS), thereby protecting cells from oxidative damage. Recent advancements in computational chemistry have allowed researchers to model the interaction of this compound with ROS-generating systems, providing deeper insights into its mechanism of action.

The synthesis of 4-(5-chloro-1H-indol-2-yl)-2-methylbutan-2-amine involves a multi-step process that typically begins with the preparation of the indole core. Various synthetic strategies have been explored, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods not only ensure high yields but also allow for precise control over the substitution pattern on the indole ring. The introduction of the chloro group at the 5-position is particularly crucial, as it significantly impacts the compound's pharmacokinetic properties.

From a pharmacological perspective, 4-(5-chloro-1H-indol-2-yli)-butanamine derivatives have been evaluated for their bioavailability and metabolic stability. Preclinical studies indicate that this compound exhibits favorable pharmacokinetic profiles, with moderate absorption and clearance rates. These attributes make it an attractive candidate for further development into therapeutics targeting chronic inflammatory conditions and oxidative stress-related disorders.

Moreover, recent advancements in medicinal chemistry have enabled researchers to explore structural modifications of 4-(5-chloroindolyl)butanamine derivatives, aiming to enhance their efficacy and reduce potential side effects. For example, substituent modifications at various positions on the indole ring have been shown to modulate both the potency and selectivity of these compounds towards specific molecular targets. Such efforts underscore the versatility of this class of compounds in drug design.

In conclusion, 4-(5-chloroindolyl)butanamine derivatives, particularly 4-(5-chloroindolyl)-N,N-dimethylbutanamide, represent a promising avenue for drug discovery. Their unique combination of anti-inflammatory and antioxidant properties positions them as valuable tools in addressing unmet medical needs. As research continues to uncover their full potential, it is anticipated that these compounds will play an increasingly important role in therapeutic development.